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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the physicochemical interactions

between C.I. Disperse Orange 30 and synthetic polymer fibers, with a primary focus on

polyethylene terephthalate (PET), commonly known as polyester. The principles discussed

herein are foundational to textile chemistry and offer parallels to molecular interactions and

transport phenomena relevant in polymer science and drug delivery systems.

Introduction to Disperse Orange 30
C.I. Disperse Orange 30 is a monoazo disperse dye characterized by its small molecular size,

non-ionic nature, and low water solubility.[1][2] Its chemical structure, 2-[N-(2-cyanoethyl)-4-

[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate, is specifically engineered for the

coloration of hydrophobic fibers.[3][4] The dyeing mechanism does not involve ionic bonds but

rather a process of molecular dispersion and diffusion into the amorphous regions of the

polymer matrix.[1] This process is highly dependent on temperature and the physical state of

the fiber.

Core Mechanism of Dye-Fiber Interaction
The dyeing of synthetic fibers like polyester with Disperse Orange 30 is a complex process

governed by thermodynamic and kinetic principles. The interaction can be segmented into

three primary stages:
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Dispersion and Adsorption: The dye, being sparingly soluble in water, is applied from a fine

aqueous dispersion.[1] Dye molecules in the solution adsorb onto the surface of the polymer

fiber.

Diffusion: At elevated temperatures (typically 120-130°C for polyester), the polymer chains in

the amorphous regions of the fiber gain sufficient thermal energy to create temporary voids.

[1][2] This increases the free volume within the polymer, allowing the small dye molecules to

diffuse from the surface into the fiber's interior.[2] This diffusion is the rate-determining step

of the dyeing process.

Fixation: Once inside the polymer matrix, the dye molecules are held in place by

intermolecular forces, primarily van der Waals forces and hydrophobic interactions, forming a

stable solid solution.[2][5]

The overall dyeing process is an exothermic equilibrium, meaning that dye adsorption is

favored at lower temperatures, although high temperatures are kinetically necessary to

facilitate diffusion.[6][7] Studies have consistently shown that the adsorption behavior of

Disperse Orange 30 on polyester aligns well with the Nernst adsorption isotherm.[6][8][9] This

model describes the distribution of the dye between two phases—the dyebath and the fiber—at

equilibrium.[8]
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Figure 1: Generalized workflow for the dyeing of polyester with Disperse Orange 30.
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Figure 2: Intermolecular forces between Disperse Orange 30 and polyester chains.

Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester
This protocol describes a typical laboratory procedure for dyeing polyester fabric with Disperse
Orange 30.

Materials & Equipment:

Polyester fabric (scoured and pre-washed).

C.I. Disperse Orange 30 dye.

Dispersing agent (e.g., anionic lignosulfonate-based).

Acetic acid (for pH adjustment).

High-temperature, high-pressure laboratory dyeing machine.

Beakers, graduated cylinders, and a magnetic stirrer.

Spectrophotometer for dye uptake measurement.

Methodology:
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Prepare a stock solution of the dye by pasting a known amount of Disperse Orange 30
with a dispersing agent and a small amount of water, then diluting to the final volume.

Set up the dyebath in the dyeing machine vessel with a liquor ratio (ratio of the weight of

the solution to the weight of the fabric) of 20:1.[10]

Add the required amount of dye dispersion to the bath.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Introduce the polyester fabric sample into the dyebath at room temperature.

Seal the dyeing vessel and begin heating. Raise the temperature from room temperature

to 130°C at a rate of 2°C/minute.[2][9]

Hold the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.[10]

After dyeing, cool the vessel down to 70°C before draining the dyebath.

Rinse the dyed fabric thoroughly with hot and then cold water.

Perform a reduction clearing process (e.g., with a solution of sodium hydroxide and

sodium hydrosulfite at 70-80°C for 15-20 minutes) to remove unfixed surface dye, which is

crucial for achieving good wash fastness.[11]

Finally, rinse the fabric again until neutral and allow it to air dry.

Measurement of Dye Uptake (% Exhaustion)
The percentage of dye exhausted from the bath onto the fiber can be determined

spectrophotometrically.

Before and after the dyeing process, take a sample of the dyebath solution.

Using a UV-Vis spectrophotometer, measure the absorbance of the initial and final dyebath

solutions at the wavelength of maximum absorbance (λmax) for Disperse Orange 30
(approximately 450 nm).[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15552604?utm_src=pdf-body
https://www.mdpi.com/2073-4360/11/3/520
https://news.odmya.com/2025/01/08/mastering-the-art-of-dyeing-polyester-fabric-with-disperse-dyes/
https://crimsonpublishers.com/tteft/pdf/TTEFT.000581.pdf
https://www.mdpi.com/2073-4360/11/3/520
http://dyes4dyeing.blogspot.com/2012/07/fastness-properties-of-disperse-dyes.html
https://www.benchchem.com/product/b15552604?utm_src=pdf-body
https://bcc.bas.bg/BCC_Volumes/Volume_57_Number_3_2025/BCC-57-3-2025-193-197-TOPAC.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the dye concentration using a pre-established calibration curve based on Beer-

Lambert Law.

The percent exhaustion (%E) is calculated using the formula: %E = [(C₀ - C₁) / C₀] x 100

Where C₀ is the initial concentration of the dye in the bath and C₁ is the final concentration.

Quantitative Data Summary
The interaction of Disperse Orange 30 with polyester has been quantitatively studied, yielding

key thermodynamic and performance data.

Table 1: Thermodynamic Parameters for Disperse Orange 30 Adsorption on Polyester

Parameter Value Interpretation Source

Standard Affinity (-

Δμ°)
Negative

Spontaneous
adsorption process

[6][7]

Enthalpy of Dyeing

(ΔH°)
Negative

The dyeing process is

exothermic
[6][7]

Entropy of Dyeing

(ΔS°)
Negative

Increased order at the

dye-fiber interface
[6][7]

Note: The negative enthalpy indicates that with increasing temperature, the equilibrium of dye

adsorption shifts away from the fiber, although higher temperatures are required for a sufficient

rate of diffusion.[6][8]

Table 2: Adsorption and Kinetic Models

Model Type Best Fit Model Description Source

Adsorption Isotherm Nernst

Describes the
equilibrium
distribution of the
dye as a solid
solution within the
fiber.

[6][8][9]
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| Adsorption Kinetics | Pseudo-second-order | Suggests that the rate-limiting step may involve

chemisorption or that the adsorption rate is dependent on the occupancy of adsorption sites. |

[5][6] |

Table 3: Typical Fastness Properties of Disperse Orange 30

Fiber
Light Fastness
(Scale 1-8)

Wash
Fastness
(Scale 1-5)

Sublimation
Fastness
(Scale 1-5)

Source

Polyester (PET) 6 4-5 4-5 [13]

Acetate Good Moderate - [11]

Nylon
Moderate to

Good
Poor to Fair - [11]

Note: Fastness properties are excellent on polyester due to its hydrophobic and crystalline

nature, which effectively traps the dye molecules.[11][14] The poor wash fastness on nylon is

attributed to the fiber's more open and less crystalline structure.

Conclusion
The interaction between Disperse Orange 30 and synthetic fibers, particularly polyester, is a

well-characterized process driven by diffusion and stabilized by weak intermolecular forces.

The dyeing mechanism follows a Nernst equilibrium model, confirming the formation of a solid

solution of the dye within the polymer. High temperatures are essential to overcome the kinetic

barriers of diffusion by increasing the polymer chain mobility. The quantitative data on

thermodynamic parameters and fastness properties underscore the dye's suitability for

polyester, resulting in vibrant and durable coloration. This comprehensive understanding of

dye-polymer interactions is critical for optimizing textile processes and provides a valuable

model for studying the transport of small molecules in hydrophobic polymer systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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